Cas no 459413-93-5 (N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide)

N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide structure

459413-93-5 structure

Product Name:N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide

CAS No:459413-93-5

MF:C₂₅H₁₈N₄O₆S

MW:502.498624324799

CID:5449164

PubChem ID:1186299

Update Time:2023-11-21

N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Oprea1_636318
- N-[4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl]-3-oxobenzo[f]chromene-2-carboxamide
- C25H18N4O6S
- N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide
- F3016-0120
- N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
- 459413-93-5
- AKOS002349161
- N-[4-[[(6-Methoxy-4-pyrimidinyl)amino]sulfonyl]phenyl]-3-oxo-3H-naphtho[2,1-b]pyran-2-carboxamide
- Inchi： 1S/C25H18N4O6S/c1-34-23-13-22(26-14-27-23)29-36(32,33)17-9-7-16(8-10-17)28-24(30)20-12-19-18-5-3-2-4-15(18)6-11-21(19)35-25(20)31/h2-14H,1H3,(H,28,30)(H,26,27,29)
- InChI Key： AIPUQEKUPUCENX-UHFFFAOYSA-N
- SMILES： C12=CC=C3C(=C1C=C(C(NC1=CC=C(S(NC4C=C(OC)N=CN=4)(=O)=O)C=C1)=O)C(=O)O2)C=CC=C3

Computed Properties

Exact Mass: 502.09470548g/mol
Monoisotopic Mass: 502.09470548g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 36
Rotatable Bond Count: 6
Complexity: 958
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 145Å²

Experimental Properties

Density: 1.534±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 6.43±0.30(Predicted)

N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3016-0120-2μmol	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	2μl	$57.0	2023-04-28
Life Chemicals	F3016-0120-5μmol	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	5μl	$63.0	2023-04-28
Life Chemicals	F3016-0120-10μmol	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	10μl	$69.0	2023-04-28
Life Chemicals	F3016-0120-20μmol	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	20μl	$79.0	2023-04-28
Life Chemicals	F3016-0120-1mg	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	1mg	$54.0	2023-04-28
Life Chemicals	F3016-0120-2mg	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	2mg	$59.0	2023-04-28
Life Chemicals	F3016-0120-3mg	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	3mg	$63.0	2023-04-28
Life Chemicals	F3016-0120-4mg	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	4mg	$66.0	2023-04-28
Life Chemicals	F3016-0120-5mg	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	5mg	$69.0	2023-04-28
Life Chemicals	F3016-0120-10mg	N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide	459413-93-5	90%+	10mg	$79.0	2023-04-28